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Compound of Interest

Compound Name: Sodium neodecanoate

Cat. No.: B1630035

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for sodium
neodecanoate, a compound utilized in various industrial and research applications. This
document outlines the known hazards, exposure control measures, and emergency procedures
to ensure its safe handling in a laboratory setting. All quantitative data is summarized for clarity,
and detailed experimental protocols for key toxicological assessments are provided.

Hazard Identification and Classification

Sodium neodecanoate is classified as a skin and eye irritant.[1][2][3] It is also considered
harmful to aquatic life with long-lasting effects.[1][2][3]

GHS Hazard Statements:

e H315: Causes skin irritation.[1][3]

e H319: Causes serious eye irritation.[1][3]

e H412: Harmful to aquatic life with long lasting effects.[1][3]
Signal Word: Warning[1][3]

Pictograms:
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Physical and Chemical Properties

A summary of the known physical and chemical properties of sodium neodecanoate is
presented in Table 1.

Property Value Reference(s)
Molecular Formula C1oH19NaO2 [2][31[4]
Molecular Weight 194.25 g/mol [4115]

CAS Number 31548-27-3 [11121[31[4]

EC Number 250-692-5 [1112]14]
Appearance Solid, white powder [4]

Solubility Soluble in water [4]

Boiling Point 265.6°C at 760 mmHg

Flash Point 121.3°C

Vapor Pressure 0.00263 mmHg at 25°C

Toxicological Data

Comprehensive quantitative toxicological data for sodium neodecanoate is not readily
available in published literature. The primary hazards identified are skin and eye irritation.
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Endpoint Species Result Classification Reference(s)
Acute Oral ) ) -

o No data available  No data available  Not classified [6]
Toxicity

Acute Dermal ] ] -
o No data available  No data available  Not classified
Toxicity

Acute Inhalation ] ] N
No data available No data available  Not classified

Toxicity
Skin
Corrosion/Irritatio  Rabbit Irritant Category 2 [11121[3]
n
Serious Eye ) ] )
o Rabbit Serious Irritant Category 2 [11[21[3]
Damage/Irritation
Respiratory or
Skin No data available  No data available  Not classified [6]
Sensitization
Germ Cell ] ] -
o No data available  No data available  Not classified [6]
Mutagenicity
Carcinogenicity No data available  No data available  Not classified [6]
Reproductive ) ) -
o No data available  No data available  Not classified [6]
Toxicity

Experimental Protocols

While specific experimental results for sodium neodecanoate are not detailed in the available
literature, the classifications for skin and eye irritation are typically determined using
standardized protocols, such as those outlined by the Organisation for Economic Co-operation
and Development (OECD).

Skin Irritation: OECD Test Guideline 404

This test is designed to assess the potential of a substance to cause skin irritation.
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Principle: The test substance is applied to the shaved skin of a rabbit under a gauze patch. The

degree of irritation is evaluated by observing for erythema (redness) and edema (swelling) at

specified time points.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area
of the skin and covered with a gauze patch and non-irritating tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After patch removal, the skin is observed for erythema and edema at 1, 24, 48,
and 72 hours. The reactions are scored based on a standardized scale.

Eye Irritation: OECD Test Guideline 405

This test evaluates the potential of a substance to cause serious eye damage or irritation.

Principle: The test substance is instilled into the conjunctival sac of one eye of a rabbit, with the

other eye serving as a control. The eyes are then examined for signs of irritation.

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.

Application: A small volume (0.1 mL) or weight (0.1 g) of the test substance is placed in the
conjunctival sac of one eye. The eyelids are then gently held together for about one second.

Observation: The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival
redness, and chemosis) at 1, 24, 48, and 72 hours after application. The severity of the
reactions is scored according to a standardized scale.

Safe Handling and Storage
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Proper handling and storage procedures are crucial to minimize the risk of exposure to sodium
neodecanoate.

Handling:

Handle in a well-ventilated area.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Wear appropriate personal protective equipment (see Section 6.0).[1]

Wash hands thoroughly after handling.[2]

Storage:

o Store in a cool, dry, and well-ventilated place.[1]

» Keep the container tightly closed.[1]

» Store away from incompatible materials such as strong oxidizing agents.
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Storage Protocol

Store in original container

Y

Use in Well-Ventilated Area

Handling Protocol

Cool, Dry, Well-Ventilated Area

Separate from
Incompatible Materials

Keep Container Tightly Closed

Avoid Skin and Eye Contact

Avoid Dust/Aerosol Formation Practice Good Personal Hygiene

‘~——————————»| WearAppropriate PPE (#——————

Personal Protective Equipment (PPE) for Sodium Neodecanoate

Y

Handling Sodium Neodecanoate

Required

(Safety glasses with side-shields or goggles)

Eye/Face Protection

Skin Protection

(Chemical-resistant gloves, lab coat) (If dust is generated)

Respiratory Protection
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Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sodium Neodecanoate: A Technical Health and Safety
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630035#sodium-neodecanoate-health-and-safety-
data-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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